Cas no 330206-45-6 (Benzoxazole, 6-fluoro-2-phenyl-)
330206-45-6 structure
Product Name:Benzoxazole, 6-fluoro-2-phenyl-
CAS No:330206-45-6
MF:C13H8FNO
MW:213.207126617432
CID:1459843
PubChem ID:10774941
Update Time:2025-04-20
Benzoxazole, 6-fluoro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 6-fluoro-2-phenyl-
- 6-fluoro-2-phenyl-1,3-benzoxazole
- 330206-45-6
- HS-4861
-
- Inchi: 1S/C13H8FNO/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H
- InChI Key: XUOIBUTUURVPES-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)OC(C1C=CC=CC=1)=N2
Computed Properties
- Exact Mass: 213.05904
- Monoisotopic Mass: 213.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Benzoxazole, 6-fluoro-2-phenyl- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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